molecular formula C18H20N2O3S B494990 1-((4-ethoxy-3-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole CAS No. 832685-79-7

1-((4-ethoxy-3-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Cat. No.: B494990
CAS No.: 832685-79-7
M. Wt: 344.4g/mol
InChI Key: FPVZMCVRMJVYTH-UHFFFAOYSA-N
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Description

1-((4-ethoxy-3-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole is a useful research compound. Its molecular formula is C18H20N2O3S and its molecular weight is 344.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Capacity and Reaction Pathways

The study of antioxidants and their capacity, particularly through assays such as ABTS and DPPH, highlights the importance of chemical structures in determining antioxidant activity. For instance, the review on ABTS/PP decolorization assays discusses the reaction pathways that underlie antioxidant capacity measurements, emphasizing the role of phenolic compounds and their interactions with radical species (Ilyasov et al., 2020). This suggests that compounds with phenolic structures or capable of forming specific adducts with radicals may exhibit significant antioxidant properties.

Synthesis and Transformation of Imidazole Derivatives

The synthesis and chemical transformation of imidazole derivatives, as reviewed by Abdurakhmanova et al. (2018), indicate the versatility and significant biological activity of this chemical class. The methods for synthesizing 4-phosphorylated imidazole derivatives and their wide range of biological activities, including anti-inflammatory and antihypertensive effects, demonstrate the potential utility of imidazole compounds in medicinal chemistry (Abdurakhmanova et al., 2018).

Antimicrobial Activity of Imidazole Derivatives

Bifonazole, an imidazole antifungal agent, exemplifies the antimicrobial potential within this chemical class. Its broad spectrum of activity against dermatophytes, yeasts, and certain bacteria underscores the relevance of imidazole derivatives in treating superficial mycoses. This suggests that structural analogs within the imidazole family may also hold promise for antimicrobial applications (Lackner & Clissold, 1989).

Sulfonamide Applications

The relevance of sulfonamides in various therapeutic areas, including their antibacterial, antifungal, and antitumour properties, indicates the potential utility of sulfonyl groups in drug design. The review by Gulcin and Taslimi (2018) on sulfonamide inhibitors provides an overview of the diverse applications of this functional group, from antibacterial agents to their roles in cancer therapy, showcasing the broad utility and significance of sulfonamide-containing compounds in medicine (Gulcin & Taslimi, 2018).

Properties

IUPAC Name

1-(4-ethoxy-3-methylphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N2O3S/c1-3-23-17-10-9-16(13-14(17)2)24(21,22)20-12-11-19-18(20)15-7-5-4-6-8-15/h4-10,13H,3,11-12H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FPVZMCVRMJVYTH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCN=C2C3=CC=CC=C3)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N2O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.